Cas no 1185535-94-7 (2-(2-pyridin-3-ylethyl)benzoic Acid)

2-(2-pyridin-3-ylethyl)benzoic Acid structure
1185535-94-7 structure
Product Name:2-(2-pyridin-3-ylethyl)benzoic Acid
CAS No:1185535-94-7
MF:C14H13NO2
MW:227.258523702621
CID:1208142
PubChem ID:28305826
Update Time:2025-04-20

2-(2-pyridin-3-ylethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-pyridin-3-ylethyl)benzoic acid
    • 2-(2-Pyridin-3-yl-ethyl)-benzoic acid
    • 2-(2-(pyridin-3-yl)ethyl)benzoic acid
    • 2-[2-(Pyridin-3-yl)ethyl]benzoic acid
    • 1185535-94-7
    • AKOS015855871
    • DTXSID20651255
    • 2-(2-pyridin-3-ylethyl)benzoic Acid
    • Inchi: 1S/C14H13NO2/c16-14(17)13-6-2-1-5-12(13)8-7-11-4-3-9-15-10-11/h1-6,9-10H,7-8H2,(H,16,17)
    • InChI Key: YLTWNWVAOWGXRU-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1CCC1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 227.094628657g/mol
  • Monoisotopic Mass: 227.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.2Ų
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